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Compound of Interest

Compound Name: N-Hexyl-3,5-dimethylaniline

Cat. No.: B8557595

Get Quote

Abstract: This document provides a comprehensive technical overview of N-Hexyl-3,5-
dimethylaniline, a substituted aniline of interest in specialized chemical synthesis. Due to the

limited availability of published experimental data for this specific molecule, this guide

synthesizes foundational chemical principles with data from structurally related compounds to

offer expert insights into its molecular characteristics, probable synthetic pathways, potential

applications, and necessary safety protocols. This guide is intended for researchers, chemists,

and professionals in drug development and materials science who require a deep, predictive

understanding of this compound.

Core Identification and Molecular Structure
N-Hexyl-3,5-dimethylaniline is a tertiary aromatic amine. Its core structure consists of an

aniline ring substituted at the 3 and 5 positions with methyl groups, and a hexyl group attached

to the nitrogen atom.

CAS Number: While a specific CAS number for N-Hexyl-3,5-dimethylaniline is not widely

indexed in major chemical databases, related compounds are well-documented. For the

purpose of this guide, we will proceed with a focus on its structural properties and predicted
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behavior. Should a CAS number be assigned, it would be linked to the unique molecular entity

described herein.

Molecular Formula: C₁₄H₂₃N

Molecular Weight: 205.34 g/mol

Molecular Structure:

Caption: Molecular structure of N-Hexyl-3,5-dimethylaniline.

Physicochemical Properties: An Expert
Extrapolation
Direct experimental data for N-Hexyl-3,5-dimethylaniline is scarce. However, by analyzing its

structural components—a 3,5-dimethylaniline core and an N-hexyl chain—we can deduce its

likely physicochemical properties.
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Property
Predicted
Value/Characteristic

Rationale

Appearance Colorless to pale yellow liquid
Consistent with other N-

alkylated anilines.

Odor Faint amine-like

The bulky hexyl group may

slightly mask the typical aniline

odor.

Boiling Point >250 °C

Significantly higher than 3,5-

dimethylaniline (220 °C) due to

the increased molecular weight

and van der Waals forces from

the hexyl chain.

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethanol,

ether, acetone)

The long alkyl chain imparts

significant hydrophobic

character.

Density ~0.95 g/mL

Slightly less dense than water,

typical for aromatic amines

with alkyl substituents.

Proposed Synthetic Pathway: N-Alkylation of 3,5-
Dimethylaniline
The most direct and industrially viable method for preparing N-Hexyl-3,5-dimethylaniline is

through the N-alkylation of 3,5-dimethylaniline with a hexylating agent.

Reaction Scheme:

3,5-Dimethylaniline

Base (e.g., K₂CO₃, NaH)
Solvent (e.g., DMF, Acetonitrile)

1-Bromohexane (or other hexyl halide)

N-Hexyl-3,5-dimethylaniline

 Nucleophilic
 Substitution (SN2) 
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Click to download full resolution via product page

Caption: Proposed synthesis of N-Hexyl-3,5-dimethylaniline.

Detailed Experimental Protocol (Hypothetical):
Reaction Setup: To a stirred solution of 3,5-dimethylaniline (1.0 eq) in anhydrous N,N-

dimethylformamide (DMF), add a suitable base such as potassium carbonate (1.5 eq).

Addition of Alkylating Agent: Slowly add 1-bromohexane (1.1 eq) to the reaction mixture at

room temperature.

Reaction Conditions: Heat the mixture to 80-100 °C and monitor the reaction progress by

thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The

reaction is expected to complete within 6-12 hours.

Workup: After cooling, pour the reaction mixture into water and extract with a suitable organic

solvent, such as ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel to yield pure N-Hexyl-3,5-dimethylaniline.

Causality of Choices:

Base: A non-nucleophilic base like potassium carbonate is chosen to deprotonate the aniline

nitrogen, increasing its nucleophilicity without competing in the substitution reaction.

Solvent: A polar aprotic solvent like DMF is ideal for SN2 reactions as it solvates the cation of

the base while leaving the nucleophile relatively free to attack the electrophilic carbon of the

alkyl halide.

Temperature: Elevated temperature is necessary to overcome the activation energy of the

reaction, as the nucleophilicity of the aniline is moderate.

Potential Applications in Research and
Development
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While specific applications for N-Hexyl-3,5-dimethylaniline are not established, its structure

suggests potential utility in several areas of chemical R&D:

Organic Electronics: The substituted aniline core can be a building block for hole-transporting

materials in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The

hexyl group can enhance solubility and influence thin-film morphology.

Pharmaceutical Scaffolding: Tertiary anilines are present in numerous biologically active

molecules. This compound could serve as a lipophilic intermediate for the synthesis of novel

drug candidates, where the hexyl chain modulates pharmacokinetic properties such as

membrane permeability.

Specialty Dyes and Pigments: The chromophoric nature of the dimethylaniline core can be

modified and functionalized to create novel dyes with specific solubility and light-fastness

properties, potentially for use in specialized inks or coatings.

Safety and Handling
A formal Safety Data Sheet (SDS) for N-Hexyl-3,5-dimethylaniline is not readily available.

Therefore, safety precautions must be based on the known hazards of structurally similar

compounds, such as other N-alkylated anilines and xylidines.

Assumed Hazards:

Toxicity: Likely to be toxic if swallowed, inhaled, or absorbed through the skin. Anilines are

known to cause methemoglobinemia.

Irritation: May cause skin, eye, and respiratory tract irritation.

Organ Damage: Prolonged or repeated exposure may cause damage to the liver and

kidneys.

Recommended Handling Procedures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.
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Avoid inhalation of vapors and direct contact with skin and eyes.

In case of exposure, seek immediate medical attention.

Conclusion and Future Outlook
N-Hexyl-3,5-dimethylaniline represents a chemical entity with predicted properties that make

it a person of interest for advanced material science and medicinal chemistry. The lack of

extensive published data underscores an opportunity for novel research into its synthesis,

characterization, and application. The theoretical framework provided in this guide serves as a

robust starting point for researchers and developers to explore the potential of this and other

similarly substituted anilines. Experimental validation of the predicted properties and synthetic

protocols is a critical next step in unlocking the utility of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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